Cas no 131815-58-2 (N-2-(4-Hydroxyphenyl)ethylacetamide-d3)

• Product Name: N-2-(4-Hydroxyphenyl)ethylacetamide-d3
• CAS No: 131815-58-2
• MF: C₁₀H₁₃NO₂
• MW: 182.234207868576
• CID: 1059583
• PubChem ID: 12571396
• Update Time: 2025-11-02

N-2-(4-Hydroxyphenyl)ethylacetamide-d3 Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Hydroxyphenyl)ethyl]acetamide-d3
• ATDWJOOPFDQZNK-FIBGUPNXSA-N
• 2,2,2-trideuterio-N-[2-(4-hydroxyphenyl)ethyl]acetamide
• 131815-58-2
• N-Acetyltyramine-d3
• J-006060
• CS-0203464
• DB-298604
• HY-120504S
• N-2-(4-Hydroxyphenyl)ethylacetamide-d3

• Inchi： 1S/C10H13NO2/c1-8(12)11-7-6-9-2-4-10(13)5-3-9/h2-5,13H,6-7H2,1H3,(H,11,12)/i1D3
• InChI Key： ATDWJOOPFDQZNK-FIBGUPNXSA-N
• SMILES： OC1C=CC(=CC=1)CCNC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 182.113458895g/mol
• Monoisotopic Mass: 182.113458895g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 424.1±28.0 °C at 760 mmHg
• Flash Point: 210.3±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-2-(4-Hydroxyphenyl)ethylacetamide-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-2-(4-Hydroxyphenyl)ethylacetamide-d3

Recent Advances in the Study of N-2-(4-Hydroxyphenyl)ethylacetamide-d3 (CAS: 131815-58-2)

N-2-(4-Hydroxyphenyl)ethylacetamide-d3, a deuterated analog of the well-known compound N-2-(4-Hydroxyphenyl)ethylacetamide, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 131815-58-2, this compound is increasingly being utilized as an internal standard in mass spectrometry-based assays due to its stable isotopic labeling, which enhances the accuracy and reliability of quantitative analyses. Recent studies have explored its applications in pharmacokinetics, drug metabolism, and biomarker discovery, highlighting its potential in advancing precision medicine.

One of the key areas of research involving N-2-(4-Hydroxyphenyl)ethylacetamide-d3 is its role in the quantification of endogenous compounds and pharmaceutical agents. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated its efficacy as an internal standard for the measurement of tyrosol and hydroxytyrosol in biological matrices. The deuterated form provided superior chromatographic separation and minimized matrix effects, thereby improving the robustness of the analytical method. This finding underscores the compound's utility in enhancing the precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

In addition to its analytical applications, N-2-(4-Hydroxyphenyl)ethylacetamide-d3 has been investigated for its potential therapeutic properties. A preclinical study conducted in 2022 revealed that the compound exhibits neuroprotective effects in models of oxidative stress-induced neuronal damage. The deuterium substitution was found to enhance the metabolic stability of the molecule, prolonging its half-life in vivo. These results suggest that deuterated analogs like N-2-(4-Hydroxyphenyl)ethylacetamide-d3 could serve as promising candidates for the development of novel neuroprotective agents.

Another noteworthy development is the use of N-2-(4-Hydroxyphenyl)ethylacetamide-d3 in the study of drug-drug interactions. Researchers have employed this compound to investigate the inhibitory effects of various xenobiotics on cytochrome P450 enzymes, which play a critical role in drug metabolism. By leveraging its isotopic properties, scientists have been able to differentiate between endogenous and exogenous compounds, thereby gaining deeper insights into the mechanisms underlying drug interactions. This approach has significant implications for the optimization of drug dosing regimens and the mitigation of adverse effects.

Looking ahead, the continued exploration of N-2-(4-Hydroxyphenyl)ethylacetamide-d3 is expected to yield further advancements in both analytical and therapeutic domains. Its unique properties make it a valuable tool for researchers seeking to improve the accuracy of bioanalytical methods and to develop innovative treatments for complex diseases. As the field of precision medicine evolves, the demand for high-quality deuterated standards like N-2-(4-Hydroxyphenyl)ethylacetamide-d3 is likely to grow, driving further innovation and discovery.